(E)-3-(2-benzylhydrazono)-1-methylindolin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Structural Studies
Synthesis from Amino Acid Methyl Esters : Okuma et al. (2011) developed an efficient route to synthesize a variety of 2-phenylindolin-3-ones, which are structurally related to (E)-3-(2-benzylhydrazono)-1-methylindolin-2-one, from amino acid methyl esters. This synthesis provides moderate to good yields, highlighting a significant method in the structural study of indolin-3-ones (Okuma, Matsunaga, Nagahora, Shioji, & Yokomori, 2011).
Structural Analysis of Related Compounds : Karrouchi et al. (2021) conducted detailed structural and molecular docking studies on compounds structurally related to (E)-3-(2-benzylhydrazono)-1-methylindolin-2-one. Their work involved spectroscopic methods and provided insights into the electronic properties and potential biological interactions of such compounds (Karrouchi, Brandán, Sert, Karbane, Radi, Ferbinteanu, Garcia, & Ansar, 2021).
Drug Design and Biological Activity
Potential in Anti-Cancer Drug Design : Mehta et al. (2022) synthesized a library of isoindolin-1-ones, which are related to the target molecule, and evaluated their anti-cancer activity. This highlights the role of such compounds in medicinal chemistry and potential application in anti-cancer drug design (Mehta, Mangyan, & Brahmchari, 2022).
Anti-acetylcholinesterase Inhibitors : Sugimoto et al. (1995) studied a series of compounds including 1-benzyl-4-(2-isoindolin-2-ylethyl)piperidine, which has structural similarities to (E)-3-(2-benzylhydrazono)-1-methylindolin-2-one, as potent anti-acetylcholinesterase inhibitors. Their research contributes to understanding the potential of such compounds in therapeutic applications (Sugimoto, Iimura, Yamanishi, & Yamatsu, 1995).
Catalysis and Chemical Reactions
Catalytic Enantioselective Construction : Liu et al. (2015) discussed the importance of molecules with stereogenic centers, like (E)-3-(2-benzylhydrazono)-1-methylindolin-2-one, in drug discovery. They explored methods for constructing quaternary stereocenters, which add three-dimensionality and novelty to molecules, a concept relevant to the synthesis and application of such compounds (Liu, Han, Liu, & Stoltz, 2015).
Domino Carbometalation/Coupling Reactions : Vessally et al. (2017) highlighted the synthesis of 3-methyleneindolinone derivatives, related to the target molecule, through metal-catalyzed intramolecular cyclization. This showcases the compound's relevance in innovative chemical synthesis techniques (Vessally, Hosseinzadeh-Khanmiri, Ghorbani-Kalhor, Es’haghi, & Bekhradnia, 2017).
Safety And Hazards
properties
IUPAC Name |
3-(benzyldiazenyl)-1-methylindol-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O/c1-19-14-10-6-5-9-13(14)15(16(19)20)18-17-11-12-7-3-2-4-8-12/h2-10,20H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXLCKBBHNNQRJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C(=C1O)N=NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-(2-benzylhydrazono)-1-methylindolin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.